
The Potential for Bromacil to Leach into
Groundwater: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Bromacil

Cat. No.: B1667870 Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

Executive Summary
Bromacil is a broad-spectrum uracil herbicide valued for its efficacy against perennial grasses

and brush. However, its chemical properties—notably high water solubility, low soil adsorption,

and moderate to high persistence—create a significant potential for leaching into groundwater.

This guide provides an in-depth technical analysis of bromacil's environmental fate, focusing

on the mechanisms and factors that govern its mobility in soil and subsequent potential for

groundwater contamination. It synthesizes key quantitative data, details relevant experimental

methodologies, and presents logical and procedural workflows to offer a comprehensive

resource for assessing the environmental risk associated with bromacil use.

Physicochemical Properties and Environmental Fate
of Bromacil
Bromacil's propensity to leach is rooted in its inherent physicochemical characteristics. It is

persistent and mobile, with primary dissipation routes being photolysis in alkaline water and

anaerobic microbial degradation.[1] In neutral pH soils, however, degradation is slow.[1] Its low

affinity for soil particles, indicated by a low soil organic carbon-water partition coefficient (Koc),

combined with its water solubility, makes it a prime candidate for transport through the soil

profile with infiltrating water.[2][3][4]
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Quantitative Environmental Fate Data
The following table summarizes key environmental fate parameters for bromacil, compiled

from various studies. These values are critical inputs for environmental modeling and risk

assessment.
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Parameter Value Reference

Mobility

Soil Organic Carbon Partition

Coefficient (Koc)
25 to 93 L/kg

32 g/mL

Average of 23 (from 8 soils, 4

sediments)

46 to 93 (sandy Florida soils)

Persistence in Water

Hydrolysis Half-life (25°C, pH

7)
Stable

Aqueous Photolysis Half-life

(25°C, pH 7)
102 days

Aerobic Aquatic Metabolism

Half-life
220-675 days

Anaerobic Aquatic Metabolism

Half-life (25°C)
89.2-155 days

Persistence in Soil

Soil Photolysis Half-life (25°C) 166 days

Aerobic Soil Metabolism Half-

life (25°C)

275 days (silty clay loam, pH

6.6)

Terrestrial Field Dissipation

Half-life

124 days (loam soil, CA) 155

days (silty clay loam, DE)

General Soil Half-life Range
~60 days, but can be up to 8

months

Other Properties

Water Solubility (25°C) 815 mg/L
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pKa 9.1

Table 1: Key environmental fate parameters of Bromacil.

Factors Influencing Bromacil Leaching
The transport of bromacil from the soil surface to groundwater is a complex process governed

by the interplay of the herbicide's chemical nature, soil characteristics, and hydrogeological

conditions. Soils with low organic matter and low clay content, such as sandy soils, exhibit

minimal adsorption of bromacil, leading to a higher leaching potential. Environmental factors,

particularly rainfall and irrigation practices, provide the hydraulic force needed to transport the

dissolved herbicide through the vadose zone.

Bromacil Properties Soil & Site Characteristics

Environmental & Agronomic FactorsKey Processes

Outcome

High Water Solubility
Low Koc

High Persistence (long half-life)

Low Adsorption to Soil Particles

influences

Slow Degradation

determines

Low Organic Matter
Low Clay Content (e.g., Sandy Soil)

High Soil Permeability

reduces

High Mobility in Soil Water

facilitates

Shallow Depth to Groundwater

High Potential for
Groundwater Leaching

increases vulnerability

High Rainfall / Irrigation
Application Rate & Timing

drivesallows more time for
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Factors influencing bromacil's leaching potential.

Documented Groundwater Contamination
Monitoring studies have confirmed the presence of bromacil in groundwater, validating the

leaching potential inferred from its chemical properties. Detections have been reported in

various agricultural and non-cropland settings, sometimes at levels exceeding health advisory

limits. Prospective groundwater studies, conducted in vulnerable areas like Florida's sandy

citrus groves, have been particularly informative, directly linking legal application rates to

subsequent groundwater contamination.
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Location Study Type
Application
Rate (lb
a.i./A)

Peak
Concentrati
on (ppb)

Average/Ra
nge (ppb)

Reference

Florida

(Central

Ridge)

Prospective 1.6 55.2
12 to 21 (over

603 days)

Florida

(Citrus-

growing

regions)

Retrospective 1.6 (target) 156 (max)

Detections

>90 ppb in 5

wells

Florida

(Flatwoods)
Retrospective N/A 21.8 (max)

Detected in

all 3

monitoring

wells

California

(Well

Monitoring

Network)

Monitoring N/A 10.3 (in 2020)
0.051 to 6.69

(1996-2019)

West

Germany

(Upper

groundwater)

Monitoring N/A 30 to 147 N/A

Netherlands

(Bore holes

15-40m

deep)

Monitoring N/A <0.1 to 1.8 N/A

Table 2: Selected documented concentrations of Bromacil in groundwater.

Experimental Protocols
Assessing the environmental fate and leaching potential of a compound like bromacil involves

a suite of standardized laboratory and field experiments.
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Determination of Soil Adsorption Coefficient (Koc)
The Soil Adsorption Coefficient (Koc) is a critical parameter for predicting pesticide mobility. It is

typically determined experimentally using batch equilibrium methods, such as OECD Test

Guideline 106.

Methodology Overview (OECD 106):

Soil Selection: A minimum of five different soil types are chosen to represent a range of

organic carbon content, texture, and pH.

Sample Preparation: A known mass of air-dried, sieved soil is placed into a centrifuge tube.

Solution Preparation: A solution of bromacil (often ¹⁴C-labeled for ease of quantification) in

0.01 M CaCl₂ is prepared at several concentrations.

Equilibration: The bromacil solution is added to the soil, and the suspension is agitated

(e.g., on a shaker) for a predetermined time (e.g., 24-48 hours) at a constant temperature to

reach equilibrium.

Separation: The suspension is centrifuged at high speed to separate the solid (soil) and

liquid (aqueous) phases.

Analysis: The concentration of bromacil remaining in the aqueous phase is measured using

an appropriate analytical technique (e.g., Liquid Scintillation Counting for ¹⁴C-labeled

compound, or HPLC/GC for non-labeled).

Calculation: The amount of bromacil adsorbed to the soil is calculated by subtracting the

final aqueous concentration from the initial concentration. The soil-water partition coefficient

(Kd) is calculated as the ratio of the concentration in soil to the concentration in water.

Normalization: The Koc is then calculated by normalizing the Kd value by the fraction of

organic carbon (foc) in the soil sample: Koc = (Kd / foc).

Determination of Soil Half-Life (DT50)
The soil half-life provides a measure of persistence. It can be determined in both laboratory

and field settings.
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Methodology Overview (Laboratory Aerobic Metabolism):

Soil Treatment: A known amount of soil is treated with bromacil at a specified concentration.

Incubation: The treated soil is incubated in the dark under controlled conditions of

temperature (e.g., 20-25°C) and moisture (e.g., 40-60% of water holding capacity). The

system is typically aerated to maintain aerobic conditions.

Sampling: Soil samples are collected at predetermined time intervals (e.g., 0, 1, 3, 7, 14, 30,

60, 90 days).

Extraction & Analysis: Bromacil residues are extracted from the soil samples using an

appropriate solvent (e.g., chloroform, ethyl acetate). The extracts are then analyzed by

methods such as Gas Chromatography (GC) or High-Performance Liquid Chromatography

(HPLC) to quantify the remaining parent compound.

Kinetics Calculation: The concentration of bromacil over time is plotted, and dissipation

kinetics are calculated, typically assuming first-order kinetics. The half-life (DT50) is the time

required for the concentration to decrease by 50%.

Prospective Groundwater (PGW) Monitoring Study
PGW studies are field-scale experiments designed to evaluate the leaching potential of a

pesticide under real-world agricultural use conditions in vulnerable areas.
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Phase 1: Planning & Design

Phase 2: Field Implementation

Phase 3: Monitoring & Analysis

Phase 4: Data Interpretation & Reporting

Trigger Assessment
(High Leaching Potential Identified)

Site Selection
(Vulnerable Hydrogeology, e.g., Sandy Soil,

Shallow Aquifer)

Study Protocol Development
(Consultation with Regulatory Agencies, e.g., EPA)

Site Characterization
(Soil Profiling, Hydrology)

Protocol Finalization

Installation of Monitoring Wells
(Upgradient, In-field, Downgradient)

Background Sampling
(Soil and Water Pre-Application)

Pesticide Application
(According to Maximum Labeled Use)

Scheduled Sample Collection
(Groundwater, Soil Cores, Pore Water)

Initiates Monitoring Period

Sample Preparation & Extraction
(e.g., Solid Phase Extraction for Water)

Chemical Analysis
(GC-MS or LC-MS/MS for Bromacil

and Degradates)

Data Analysis
(Concentration vs. Time/Depth)

Generates Raw Data

Risk Assessment
(Comparison to Health Advisory Levels)

Final Report Submission
to Regulatory Agencies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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